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Compound of Interest

Compound Name: 2-Heptenal, (Z)-

Cat. No.: B15349745 Get Quote

Essential Safety and Handling Guide for (Z)-2-
Heptenal
This guide provides immediate safety, operational, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals working with

(Z)-2-Heptenal. The following procedures are designed to ensure the safe handling of this

compound and to provide a clear plan for its use and disposal.

Immediate Safety and Logistical Information
(Z)-2-Heptenal, an α,β-unsaturated aldehyde, presents several potential hazards that require

stringent safety measures. As a member of this chemical class, it should be handled with care

to avoid adverse health effects. The trans-isomer, (E)-2-Heptenal, is classified as a flammable

liquid and is noted to be toxic in contact with skin, and harmful if swallowed or inhaled. All

isomers of 2-heptenal are considered to be skin sensitizers.[1]

Key Hazards:

Flammability: (Z)-2-Heptenal is a flammable liquid and should be kept away from heat,

sparks, open flames, and other ignition sources.[2]

Toxicity: It is presumed to have moderate acute oral and dermal toxicity.[1]

Skin Sensitization: May cause an allergic skin reaction upon contact.[1]
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Irritation: Likely to cause irritation to the skin, eyes, and respiratory tract.

Quantitative Safety Data
While specific occupational exposure limits for (Z)-2-Heptenal have not been established by

major regulatory bodies like OSHA or ACGIH, data for the general class of C7-C12 α,β-

unsaturated aldehydes and the trans-isomer provide a basis for safe handling practices.[1][3][4]

Parameter Value Isomer/Analogue

Acute Oral Toxicity (LD50) 1300 mg/kg (rat) 2-Heptenal

Acute Dermal Toxicity (LD50) 860-1500 mg/kg (rabbit) 2-Heptenal

Flash Point 53.33 °C (128.00 °F) [est.] (Z)-2-Heptenal[5]

Boiling Point 166.00 °C (330.8 °F) [est.] (Z)-2-Heptenal[5]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is crucial for minimizing exposure and

ensuring a safe laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with (Z)-2-Heptenal must be conducted in a certified chemical fume hood

to minimize inhalation of vapors.

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes.

Skin and Body Protection:

A flame-retardant lab coat must be worn and fully buttoned.

Full-length pants and closed-toe shoes are required.

Hand Protection:
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Due to the lack of specific glove breakthrough data for (Z)-2-Heptenal, it is recommended

to use gloves that are resistant to aldehydes, such as butyl rubber gloves.[6]

Nitrile gloves may be used for incidental splash protection but should be changed

immediately upon contact with the chemical.[6] Double-gloving can provide an additional

layer of protection.

Handling Procedures
Preparation:

Ensure that a safety shower and eyewash station are readily accessible.

Assemble all necessary equipment and materials in the chemical fume hood before

handling the compound.

Keep containers of (Z)-2-Heptenal tightly closed when not in use.

Dispensing and Use:

Use only non-sparking tools to prevent ignition.[2]

Ground and bond containers when transferring the material to prevent static discharge.

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Storage
Store in a cool, dry, and well-ventilated area away from heat and ignition sources.
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Keep the container tightly closed and store in a locked cabinet.

Store away from incompatible materials such as oxidizing agents.

Disposal Plan
All waste containing (Z)-2-Heptenal must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste containing (Z)-2-Heptenal in a dedicated, properly labeled, and

sealed hazardous waste container.

Contaminated disposable materials, such as gloves and paper towels, should also be

collected in a designated hazardous waste container.

Disposal Procedure:

Dispose of all waste in accordance with local, regional, national, and international

regulations.[7]

Contact your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Emergency Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.
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Spills:

Evacuate the area and prevent entry of unnecessary personnel.

Remove all ignition sources.

Ventilate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite) and

place it in a sealed container for disposal.

Workflow for Handling (Z)-2-Heptenal
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Safe Handling Workflow for (Z)-2-Heptenal
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Caption: Workflow for the safe handling of (Z)-2-Heptenal from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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